N'-(3-chloro-2-methylphenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}ethanediamide

Specification

• CAS No.: 1797613-71-8
• Molecular Formula: C19H15ClN2O4S
• Molecular Weight: 402.85
• IUPAC Name: N'-(3-chloro-2-methylphenyl)-N-[[5-(furan-2-carbonyl)thiophen-2-yl]methyl]oxamide
• Standard InChI: InChI=1S/C19H15ClN2O4S/c1-11-13(20)4-2-5-14(11)22-19(25)18(24)21-10-12-7-8-16(27-12)17(23)15-6-3-9-26-15/h2-9H,10H2,1H3,(H,21,24)(H,22,25)
• Standard InChI Key: DVYUGFPLGYEECW-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1Cl)NC(=O)C(=O)NCC2=CC=C(S2)C(=O)C3=CC=CO3

Introduction

N'-(3-chloro-2-methylphenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}ethanediamide is a complex organic compound featuring a diverse array of functional groups, including a chloro-substituted phenyl ring, a furan-2-carbonyl thiophene moiety, and an ethanediamide backbone. This compound is of interest in various fields, particularly in pharmaceutical and agrochemical research, due to its potential biological activity.

Synthesis Methods

The synthesis of N'-(3-chloro-2-methylphenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}ethanediamide can be approached through various chemical reactions. A plausible method involves the condensation of 3-chloro-2-methylbenzoyl chloride with ethanediamine, followed by reaction with 5-(furan-2-carbonyl)thiophen-2-ylmethylamine. This process typically requires anhydrous conditions and can be monitored using thin-layer chromatography (TLC).

Biological Activity and Applications

Compounds with similar structures often exhibit biological activity, such as enzyme inhibition or receptor binding, which can be valuable in medicinal chemistry. The presence of diverse functional groups in N'-(3-chloro-2-methylphenyl)-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}ethanediamide suggests potential applications in drug discovery or agrochemical development.

Research Findings and Future Directions

While specific research findings on this compound are not detailed in the provided sources, its structural components suggest potential for biological activity. Future studies could focus on synthesizing the compound and evaluating its pharmacological properties using in vitro and in vivo models.